1-(2-Bromo-5-fluorophenyl)cyclopropanamine

• Molecular Formula: C9H9BrFN
• Molecular Weight: 230.08 g/mol
• IUPAC Name: 1-(2-bromo-5-fluorophenyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H9BrFN/c10-8-2-1-6(11)5-7(8)9(12)3-4-9/h1-2,5H,3-4,12H2
• InChI Key: OYVBZIXWTGBREY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=CC(=C2)F)Br)N

Description

1-(2-Bromo-5-fluorophenyl)cyclopropanamine is a useful research compound. Its molecular formula is C9H9BrFN and its molecular weight is 230.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo-5-fluoro-benzonitrile (1 g, 5 mmol) and Ti(Oi-Pr)4 (1.81 mL, 5.5 mmol) in ether (20 mL) was added EtMgBr (3.67 mL, 11 mmol) at −78° C. After stirring at −78° C. for 10 min, the solution was warmed up to room temperature and stirred for 1 hour. BF3-Et2O (1.25 mL) was added before it was stirred for another 1 hour. After addition of 1 N aq. HCl (15 mL) and ether (30 mL), aq. NaOH (10%, 45 mL) solution was added to give two clear phases. The mixture was exacted with EtOAc (30 mL×5). The combined organic layers were dried over anhy. Na2SO4, filtered, and concentrated in vacuo to give a crude product, which was purified by column chromatography (PE:EA=5:1) to afford the title compound (800 mg, 70%) as oil.